Benzoic acid, 2,3,4,5-tetrachloro-6-cyano-, methyl ester, reaction products with 2-methyl-1,3-benzen
Benzoic acid, 2,3,4,5-tetrachloro-6-cyano-, methyl ester, reaction products with 2-methyl-1,3-benzen
Brand Name:
Vulcanchem
CAS No.:
106276-79-3
VCID:
VC0008581
InChI:
InChI=1S/C9H3Cl4NO2.C7H10N2.CH3O.Na/c1-16-9(15)4-3(2-14)5(10)7(12)8(13)6(4)11;1-5-6(8)3-2-4-7(5)9;1-2;/h1H3;2-4H,8-9H2,1H3;1H3;/q;;-1;+1
SMILES:
CC1=C(C=CC=C1N)N.C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.[Na+]
Molecular Formula:
C17H16Cl4N3NaO3
Molecular Weight:
475.1 g/mol
Benzoic acid, 2,3,4,5-tetrachloro-6-cyano-, methyl ester, reaction products with 2-methyl-1,3-benzen
CAS No.: 106276-79-3
Main Products
VCID: VC0008581
Molecular Formula: C17H16Cl4N3NaO3
Molecular Weight: 475.1 g/mol
| CAS No. | 106276-79-3 |
|---|---|
| Product Name | Benzoic acid, 2,3,4,5-tetrachloro-6-cyano-, methyl ester, reaction products with 2-methyl-1,3-benzen |
| Molecular Formula | C17H16Cl4N3NaO3 |
| Molecular Weight | 475.1 g/mol |
| IUPAC Name | sodium;methanolate;2-methylbenzene-1,3-diamine;methyl 2,3,4,5-tetrachloro-6-cyanobenzoate |
| Standard InChI | InChI=1S/C9H3Cl4NO2.C7H10N2.CH3O.Na/c1-16-9(15)4-3(2-14)5(10)7(12)8(13)6(4)11;1-5-6(8)3-2-4-7(5)9;1-2;/h1H3;2-4H,8-9H2,1H3;1H3;/q;;-1;+1 |
| Standard InChIKey | VYEKNZNEJZKGRI-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C=CC=C1N)N.C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.[Na+] |
| SMILES | CC1=C(C=CC=C1N)N.C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.[Na+] |
| Canonical SMILES | CC1=C(C=CC=C1N)N.C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.[Na+] |
| Physical Description | OtherSolid |
| Synonyms | Benzoic acid, 2,3,4,5-tetrachloro-6-cyano-, methyl ester, reaction products with 2-methyl-1,3-benzenediamine and sodium methoxide |
| PubChem Compound | 23674310 |
| Last Modified | Nov 11 2021 |
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